Cas no 2770487-48-2 (1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2770487-48-2
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 5562448
• PubChem ID: 165991939
• Update Time: 2025-10-29

1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37398241
• 1-[(benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2770487-48-2
• 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C18H17NO5/c20-13-6-7-16-15(10-13)14(17(21)22)8-9-19(16)18(23)24-11-12-4-2-1-3-5-12/h1-7,10,14,20H,8-9,11H2,(H,21,22)
• InChI Key： CIPKLJVWXWZISJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC(=CC=2C(C(=O)O)CC1)O)=O

Computed Properties

• Exact Mass: 327.11067264g/mol
• Monoisotopic Mass: 327.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2770487-48-2): A Comprehensive Overview

1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2770487-48-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines and features a unique combination of functional groups, including a benzyl carbamate, a hydroxyl group, and a carboxylic acid moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The benzyl carbamate group in the molecule is known for its ability to modulate the reactivity and stability of the compound. This functional group can be selectively cleaved under specific conditions, making it a valuable protecting group in synthetic chemistry. The hydroxyl group at the 6-position adds polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. The carboxylic acid moiety at the 4-position provides an acidic functional group that can participate in various chemical reactions and interactions with biomolecules.

Recent studies have highlighted the potential of 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid in the development of novel therapeutic agents. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting inflammatory pathways. These properties make it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These findings suggest that it may have therapeutic potential in treating inflammatory disorders and certain types of cancer.

The synthesis of 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 6-hydroxytetrahydroquinoline with benzyl chloroformate followed by carboxylation at the 4-position. The choice of reagents and solvents plays a crucial role in determining the efficiency and selectivity of these reactions.

From a pharmacological perspective, 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been evaluated for its pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability and favorable distribution characteristics. These properties are essential for ensuring that the compound reaches its intended target tissues in sufficient concentrations to exert its therapeutic effects.

The safety profile of 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has also been assessed through various toxicity studies. Results indicate that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-[(Benzyloxy)carbonyl]-6-hydroxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2770487-48-2) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with diverse chemical properties and biological activities. Ongoing studies continue to explore its therapeutic applications in neurodegenerative diseases, inflammatory disorders, and cancer. As research progresses, this compound may pave the way for the development of novel therapeutic agents that address unmet medical needs.